Cas no 1263046-44-1 (4-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]cyclohexane-1-carboxylic acid)

• Product Name: 4-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]cyclohexane-1-carboxylic acid
• CAS No: 1263046-44-1
• MF: C₁₈H₃₁N₃O₆
• MW: 385.455245256424
• CID: 2158395
• Update Time: 2023-08-05

4-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (Boc)2-4-trans-gchc-oh
• 4-trans-[Bis(t-butyloxycarbonyl)-guanidino]cyclohexane carboxylic acid
• 4-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]cyclohexane-1-carboxylic acid

• Inchi： 1S/C18H31N3O6/c1-17(2,3)26-15(24)20-14(21-16(25)27-18(4,5)6)19-12-9-7-11(8-10-12)13(22)23/h11-12H,7-10H2,1-6H3,(H,22,23)(H2,19,20,21,24,25)
• InChI Key： IQUNZZZNJUCWCG-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)/N=C(\NC(=O)OC(C)(C)C)/NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 385.221
• Monoisotopic Mass: 385.221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.05 g/l) (25 º C),